Cas no 2137832-88-1 (1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl-)

• Product Name: 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl-
• CAS No: 2137832-88-1
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• CID: 5289155
• Update Time: 2025-05-23

1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl-

• Inchi： 1S/C6H10ClN3O2S/c1-8-13(11,12)4-6-5(7)3-9-10(6)2/h3,8H,4H2,1-2H3
• InChI Key： ZDTVCUXYKCHTFB-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(NC)(=O)=O)=C(Cl)C=N1

Additional information on 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl-

Recent Advances in the Study of 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl- (CAS: 2137832-88-1)

The compound 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl- (CAS: 2137832-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its pyrazole core and sulfonamide functional group, has been explored for its role in modulating various biological pathways, particularly in the context of inflammation and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key findings from recent research is the compound's ability to selectively inhibit specific enzymes involved in inflammatory responses. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl- exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The study utilized a combination of in vitro assays and molecular docking simulations to confirm the compound's binding affinity and selectivity, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl- exhibits promising cytotoxic effects against certain cancer cell lines, particularly those associated with colorectal and breast cancers. The study employed high-throughput screening and transcriptomic analysis to identify the compound's impact on key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings underscore the compound's versatility and warrant further preclinical evaluation.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl-. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method involves a novel catalytic system that minimizes byproduct formation, making it more scalable for industrial applications. This development is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.

Despite these promising findings, challenges remain in the clinical translation of 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl-. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic efficacy. Additionally, comprehensive toxicological assessments are required to ensure its safety profile. Ongoing research is expected to address these limitations and pave the way for future clinical trials.

In conclusion, 1H-Pyrazole-5-methanesulfonamide, 4-chloro-N,1-dimethyl- (CAS: 2137832-88-1) represents a compelling candidate for further investigation in both anti-inflammatory and anticancer applications. Its dual mechanism of action, coupled with recent synthetic advancements, positions it as a valuable asset in the pharmaceutical industry. Future studies should focus on optimizing its pharmacokinetic properties and validating its efficacy in vivo to unlock its full therapeutic potential.